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Compound of Interest

1-(2-Chloroethyl)-2-
Compound Name:

methoxybenzene
CAS No.: 35144-25-3
Cat. No.: B2444917

Get Quote

Executive Summary

Immediate Action Required: 1-(2-Chloroethyl)-2-methoxybenzene (CAS: 19562-57-5) is a
halogenated alkylating agent.[1][2] It must NEVER be disposed of down the drain or in
municipal trash.[2]

Disposal Classification:Halogenated Organic Waste.[2] All waste streams containing this
compound must be segregated from non-halogenated solvents to prevent the formation of
hazardous byproducts during incineration and to comply with environmental regulations
(RCRA).[2]

Chemical Profile & Hazard Assessment

Before handling waste, verify the chemical identity and understand the specific hazards that
dictate the disposal method.[2]
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Parameter

Specification

Chemical Name

1-(2-Chloroethyl)-2-methoxybenzene

Common Synonyms

2-Methoxyphenethyl chloride; o-
Methoxyphenethyl chloride

CAS Number

19562-57-5

Physical State

Colorless to pale yellow liquid

Solubility

Soluble in organic solvents; slightly soluble in

water

Primary Hazards

Alkylating Agent (Potential Carcinogen),
Skin/Eye Irritant, Aquatic Toxicity

Waste Code (RCRA)

D001 (Ignitable), potentially D022 (if chloroform

present as impurity), Halogenated Solvent

Critical Safety Note: As an alkylating agent, this compound can transfer alkyl groups to DNA,

posing a mutagenic risk.[2] All disposal procedures must minimize vapor generation and skin

contact.[2]

Disposal Workflow Decision Tree

The following logic flow dictates the operational handling of waste containing 1-(2-

Chloroethyl)-2-methoxybenzene.
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Figure 1: Operational decision tree for segregating and processing halogenated waste streams.
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Detailed Operational Procedures

Protocol A: Liquid Waste (Reaction Mixtures & Mother
Liquors)

Objective: Prevent cross-contamination of non-halogenated waste streams.[2]

e Segregation: Ensure you have a designated waste container specifically for Halogenated
Solvents.[2] Do not mix with acetone, ethanol, or other non-halogenated waste unless the
entire container is destined for halogenated treatment.[2]

o Container Selection: Use High-Density Polyethylene (HDPE) jerricans or amber glass
bottles. Avoid metal containers if the waste is acidic.[2]

o Transfer:

o Perform all transfers inside a fume hood.[2]

o Use a funnel with a splash guard.[2]

o Do not overfill; leave at least 10% headspace for thermal expansion.[2]
e Labeling:

o Affix a hazardous waste tag immediately upon the first drop of waste entering the
container.[2]

o Explicitly write: "Contains Halogenated Organics: 1-(2-Chloroethyl)-2-methoxybenzene".

o Check boxes for "Toxic" and "Irritant".[2]

Protocol B: Pure Stock Disposal (Expired or Unused)

Objective: Safe destruction of high-concentration alkylating agents.[2]

e Do NOT bulk: Do not pour pure chemical into the general solvent waste carboy.[2] This
increases the hazard level of the entire container.[2]

o Original Packaging: If the original bottle is intact and sealed, keep it in that container.
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o Overpacking: Place the original bottle inside a clear, sealable plastic bag (secondary
containment).

e Submission: Submit for waste pickup as a "Lab Pack." This ensures the chemical is
incinerated directly in its container, minimizing worker exposure at the disposal facility.[2]

Protocol C: Solid Waste (Contaminated Debris)

Objective: Containment of residual chemicals on disposables.
 |Items: Silica gel, TLC plates, gloves, paper towels, and pipettes.[2]

o Collection: Place items in a heavy-duty (minimum 2 mil) polyethylene bag or a dedicated
solid waste bucket.

e Sharps: Contaminated needles/syringes must go into a rigid, puncture-resistant sharps
container labeled "Chemical Contaminated Sharps."

e Sealing: When full, twist and tape the bag neck (gooseneck seal) to prevent vapor release.

[2]

Emergency Spill Management

Scenario: A 100mL bottle of 1-(2-Chloroethyl)-2-methoxybenzene shatters on the lab floor.

Evacuate & Ventilate: Alert nearby personnel. Clear the area. Ensure fume hoods are
running to exhaust vapors.[2]

o PPE Upgrade: Wear Silver Shield/4H gloves (laminate) or double-gloved nitrile (standard
nitrile has poor resistance to some chlorinated aromatics).[2] Wear safety goggles and a lab
coat.[2]

o Containment: Surround the spill with an inert absorbent (Vermiculite, dry sand, or
commercial spill pads).[2] Do NOT use paper towels as the primary absorbent for large
flammable/combustible spills.[2]

o Cleanup:
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o Work from the outside in.[2][3]
o Scoop the absorbed material into a wide-mouth jar or heavy-duty waste bag.[2]

o Scrub the surface with a detergent solution (soap and water) to remove oily residue.[2]

o Disposal: Label the debris as "Hazardous Waste - Debris contaminated with 1-(2-
Chloroethyl)-2-methoxybenzene" and manage via Protocol C.[2]

Regulatory & Compliance Context

o RCRA (USA): This material is a halogenated organic.[1][2][4] Mixing it with hon-halogenated
waste renders the entire mixture "Halogenated," significantly increasing disposal costs.[2]

o Destruction Method: The only acceptable destruction method is High-Temperature
Incineration (typically >1000°C) with specific flue gas scrubbing to capture Hydrogen
Chloride (HCI) and prevent Dioxin formation.[2]

o Drain Disposal: Strictly prohibited.[2] Halogenated compounds are toxic to the bacteria in
municipal water treatment plants and can pass through to groundwater.[2]

References

» National Center for Biotechnology Information (PubChem).1-(2-Chloroethoxy)-2-
methoxybenzene (Compound Summary).[2] Accessed 2026.[2][3][5] [Link] (Note: While
PubChem indexes the isomer, specific disposal data is derived from general halogenated
ether protocols).[2]

¢ Jigs Chemical.1-(2-Chloroethyl)-2-Methoxybenzene Product Specifications & CAS
Verification. [Link][1][2][4][6]

e University of Wisconsin-Madison.Laboratory Safety Guide: Disposal of Alkylating Agents.
[Link][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal Procedures for 1-(2-Chloroethyl)-2-
methoxybenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2444917/docs#proper-disposal-procedures-for-1-2-
chloroethyl-2-methoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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